Cas no 2680730-98-5 (tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate
• CAS No: 2680730-98-5
• MF: C₁₁H₂₃N₃O₅S
• MW: 309.382421731949
• CID: 5633389
• PubChem ID: 165937066
• Update Time: 2025-05-19

tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate
• 2680730-98-5
• EN300-28292003

• Inchi： 1S/C11H23N3O5S/c1-11(2,3)19-10(16)14(8-9-15)20(17,18)13-6-4-12-5-7-13/h12,15H,4-9H2,1-3H3
• InChI Key： WRXHMZAXUKFWHU-UHFFFAOYSA-N
• SMILES： S(N(C(=O)OC(C)(C)C)CCO)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 309.13584202g/mol
• Monoisotopic Mass: 309.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate

Comprehensive Overview of tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate (CAS No. 2680730-98-5)

The compound tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate (CAS No. 2680730-98-5) is a specialized chemical entity gaining attention in pharmaceutical and organic synthesis research. Its unique structure combines a piperazine core with a hydroxyethyl group and a tert-butyl carbamate moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets due to its balanced hydrophilicity and structural flexibility.

In recent years, the demand for sulfonamide-based compounds like tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate has surged, driven by their role in designing kinase inhibitors and GPCR modulators. The piperazine sulfonyl segment is particularly notable for enhancing binding affinity in drug-receptor interactions, a topic frequently searched in academic databases. This compound’s carbamate protection strategy also aligns with current trends in prodrug development, addressing challenges in bioavailability—a key concern in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2680730-98-5 exemplifies advanced protective group chemistry. The tert-butyloxycarbonyl (Boc) group offers stability under diverse reaction conditions, a feature often queried in organic chemistry forums. Its N-sulfonylation further expands utility in click chemistry and bioconjugation—areas trending in nanotechnology and antibody-drug conjugate (ADC) research. These attributes make it a recurring subject in patents targeting neurodegenerative and oncology therapeutics.

Environmental and regulatory considerations are also pivotal. Unlike volatile intermediates, tert-butyl N-(2-hydroxyethyl)-N-(piperazine-1-sulfonyl)carbamate demonstrates favorable handling properties, reducing workplace exposure risks. This aligns with industry shifts toward green chemistry principles, a hot topic in sustainable pharma workflows. Analytical methods for its quantification (e.g., HPLC-MS) are another frequent search query, reflecting its growing adoption in quality control protocols.

In conclusion, CAS No. 2680730-98-5 represents a convergence of innovation in drug design and synthetic methodology. Its multifaceted applications—from small-molecule APIs to polymeric materials—underscore its relevance in solving contemporary challenges in life sciences. As research progresses, this compound is poised to remain a focal point in journals and conferences discussing structure-activity relationships and scalable synthesis.